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Compound of Interest

Compound Name:
(1S,2S)-2-Amino-2,3-dihydro-1H-

inden-1-ol

CAS No.: 32151-02-3

Cat. No.: B3189406

Get Quote

(1S,2S)-2-Amino-2,3-dihydro-1H-inden-1-ol and its isomers are powerful chiral auxiliaries

and structural motifs in modern organic synthesis and drug development.[1][2] Their unique

bicyclic framework and stereochemistry make them invaluable for constructing complex,

enantiomerically pure molecules, including notable therapeutics like the HIV protease inhibitor

Indinavir.[1] However, as with many highly functionalized amine derivatives, their utility in the

lab is matched by a critical need for rigorous safety and handling protocols. The potential for

irritation, sensitization, and other health effects necessitates a proactive and informed approach

to safety.

This guide moves beyond a simple recitation of datasheet warnings. It is designed for the

practicing researcher and drug development professional, providing not just the "what" but the

"why" behind each safety recommendation. By understanding the causality linking the

compound's properties to specific handling procedures, scientists can cultivate a culture of

intrinsic safety, ensuring both personal protection and the integrity of their research. The

protocols herein are designed as self-validating systems, integrating engineering controls,

personal protective equipment, and emergency preparedness into a seamless workflow.
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Section 1: Compound Identification and
Physicochemical Properties
Precise identification is the foundation of chemical safety. While multiple isomers of

aminoindanol exist, this guide focuses on the (1S,2S) stereoisomer. It is critical to note that

safety data is often published for related isomers or racemates; for instance, much of the

available GHS and hazard data corresponds to the (1R,2R) enantiomer.[3][4] Due to the

identical physical and acute toxicological properties of enantiomers, this data is considered

directly applicable for risk assessment.

Table 1: Chemical Identifiers

Identifier Value Source

IUPAC Name
(1S,2S)-2-amino-2,3-
dihydro-1H-inden-1-ol

N/A

Molecular Formula C₉H₁₁NO [5][6]

Molecular Weight 149.19 g/mol [5][6]

CAS Number
94077-01-7 (for the

enantiomer (1R,2R))
[3][4]

| InChI Key | HRWCWYGWEVVDLT-RKDXNWHRSA-N (for the enantiomer (1R,2R)) |[3][4] |

Table 2: Physicochemical Data | Property | Value | Rationale for Safety | | :--- | :--- | :--- | |

Appearance | Solid, white to beige powder/crystals. |[5][7] | Fine powder presents an inhalation

and dust explosion risk. | | Melting Point | 118-121°C |[5] | Indicates stability at ambient lab

temperatures. | | Boiling Point | ~270 °C at 760 mmHg |[5] | Low volatility at room temperature

reduces vapor inhalation risk during normal handling. | | Solubility | Slightly soluble in water. |[7]

| Affects choice of spill cleanup materials and fire-fighting media. | | Vapor Pressure | No data

available. |[5] | Assumed to be low due to high boiling point, but heating will increase it. |

Section 2: Hazard Identification and Toxicological
Profile
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Based on the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals,

this compound is considered hazardous. The primary risks are associated with irritation to the

skin, eyes, and respiratory system.

Table 3: GHS Hazard Classification

Hazard Class Category Hazard Statement Signal Word

Skin
Corrosion/Irritation

2
H315: Causes skin
irritation

Warning

Serious Eye

Damage/Irritation
2A

H319: Causes serious

eye irritation
Warning

Skin Sensitization 1
H317: May cause an

allergic skin reaction
Warning

| Specific Target Organ Toxicity (Single Exposure) | 3 | H335: May cause respiratory irritation |

Warning |

Source: GHS classifications are derived from data for the enantiomer and related isomers.[4][5]

[6][8]

Primary Routes of Exposure and Health Effects
Understanding the routes of exposure is key to preventing them. The causality is direct: the

chemical properties of this amino alcohol drive its irritant effects on biological tissues.

Inhalation: As a fine powder, the primary risk is the inhalation of airborne dust, which can

cause irritation to the nose, throat, and lungs.[5][7] This is why handling should always occur

in a well-ventilated area, preferably a chemical fume hood.

Skin Contact: Direct contact causes skin irritation.[5][8] Prolonged or repeated exposure may

lead to allergic skin reactions (sensitization), a more serious condition where subsequent

low-level exposures can trigger a significant allergic response.[4] This necessitates the

consistent use of appropriate gloves.
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Eye Contact: The compound is a serious eye irritant.[5][8] Contact can cause redness, pain,

and potential damage if not addressed immediately. The use of safety glasses or goggles is

non-negotiable.

Ingestion: While less common in a laboratory setting, ingestion is expected to be harmful and

may cause irritation to the mucous membranes.[8]

Toxicological Data Gaps
For many research chemicals, comprehensive toxicological data is unavailable. No data was

found to classify this compound's long-term effects, such as carcinogenicity or mutagenicity.[5]

This absence of data does not mean an absence of hazard. From a safety perspective, this

information gap requires us to adopt a more conservative approach, handling the compound as

potentially hazardous with unknown long-term effects and minimizing all routes of exposure.

Section 3: Exposure Control and Personal
Protective Equipment (PPE)
The hierarchy of controls is a fundamental principle of laboratory safety. It prioritizes the most

effective control measures, with PPE as the final, but essential, line of defense.

Engineering Controls: This is the most critical step. All operations that may generate dust or

aerosols, including weighing, transferring, and preparing solutions, must be conducted in a

certified chemical fume hood or a glove box.[5][9] This physically contains the hazard,

protecting the user and the lab environment. An accessible safety shower and eyewash

station are mandatory in any area where this compound is handled.[5]

Administrative Controls: Develop and strictly follow a Standard Operating Procedure (SOP)

for all work with this compound. Clearly label all containers, and restrict access to authorized

and trained personnel only.

Personal Protective Equipment (PPE): The selection of PPE is directly dictated by the

identified hazards of skin, eye, and respiratory irritation.

Eye and Face Protection: Use chemical safety goggles or safety glasses with side shields

that conform to EN166 (EU) or ANSI Z87.1 (US) standards.[8]
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Skin Protection:

Gloves: Wear chemical-resistant, impervious gloves (e.g., nitrile) that are inspected for

integrity before each use.[10] Use proper glove removal technique to avoid

contaminating your hands.

Lab Coat: A clean, buttoned lab coat is required to protect skin and personal clothing.

Respiratory Protection: If engineering controls fail or for emergency situations like a large

spill, a NIOSH (US) or EN 149 (EU) approved respirator with a particulate filter is

necessary.[8] Routine use of a respirator should not be a substitute for proper engineering

controls.

Diagram: PPE Selection Workflow
This diagram outlines the decision-making process for selecting appropriate PPE based on the

specific laboratory task.
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Task Assessment

Required Controls & PPE

Initiate Task with
(1S,2S)-2-Amino-2,3-dihydro-1H-inden-1-ol

Weighing Solid Compound Handling Liquid Solution
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Chemical Fume Hood

Add Face Shield
(Risk of Splash)

If transferring
large volumes

Mandatory Base PPE:
- Safety Goggles
- Nitrile Gloves

- Lab Coat

Click to download full resolution via product page

Caption: PPE selection logic based on the physical form of the chemical.

Section 4: Standard Operating Protocol for Safe
Handling
This protocol provides a self-validating, step-by-step methodology for a common laboratory

task: weighing the solid compound and preparing a stock solution.

Protocol: Weighing and Dissolving (1S,2S)-2-Amino-2,3-
dihydro-1H-inden-1-ol

Preparation and Pre-Work Checklist:
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Verify the chemical fume hood has a current certification and is functioning correctly.

Don all required PPE: safety goggles, nitrile gloves, and a buttoned lab coat.

Designate a specific work area within the fume hood. Cover the surface with absorbent,

disposable bench paper.

Assemble all necessary equipment: spatula, weigh paper/boat, analytical balance (if inside

the hood) or a tared container for transport, volumetric flask, and the chosen solvent.

Ensure the material safety data sheet is readily accessible.

Weighing the Compound:

Perform all transfers of the solid compound deep within the fume hood to contain any dust.

Carefully open the container. Avoid creating airborne dust by using gentle movements.

Using a clean spatula, transfer the desired amount of solid to the weigh paper or into a

tared, sealed container.

Securely close the main stock container immediately after dispensing.

Preparing the Solution:

Place the volumetric flask containing the solvent (or a portion of it) inside the fume hood.

Carefully add the weighed solid to the volumetric flask. A powder funnel is recommended

to prevent loss of material.

Rinse the weigh paper or container with a small amount of the solvent, adding the rinse to

the volumetric flask to ensure a complete quantitative transfer.

Stopper the flask and gently swirl to dissolve the compound. If necessary, sonicate or stir,

ensuring the container remains stoppered or covered.

Once dissolved, dilute to the final volume with the solvent.

Cleanup and Waste Disposal:
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Wipe down the spatula and any other contaminated reusable equipment with a solvent-

dampened cloth.

Carefully fold the disposable bench paper inwards and place it, along with the used weigh

paper and contaminated gloves, into a designated solid hazardous waste container.

Wipe down the work surface inside the fume hood with an appropriate cleaning agent.

Remove PPE and wash hands thoroughly with soap and water.[11]

Section 5: Emergency Procedures
Preparedness is paramount. All personnel must be familiar with these procedures before

beginning work.

Table 4: First-Aid Measures

Exposure Route First-Aid Protocol

Inhalation

Immediately move the affected person to
fresh air. If breathing is difficult or stops,
provide artificial respiration. Seek
immediate medical attention.[5][8]

Skin Contact

Immediately wash the affected area with plenty

of soap and water for at least 15 minutes while

removing contaminated clothing and shoes.

Seek medical attention if irritation persists.[5][9]

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, occasionally lifting

the upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention.[5][9]

| Ingestion | Do NOT induce vomiting. Wash out mouth with water. Never give anything by

mouth to an unconscious person. Seek immediate medical attention.[5] |
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Spill Response Protocol
The correct response depends on the scale of the spill.

Minor Spill (Solid, <1g, contained in fume hood):

Ensure proper PPE is worn (goggles, gloves, lab coat).

Gently cover the spill with an inert absorbent material (e.g., vermiculite, sand). Avoid

raising dust.

Carefully sweep or scoop the material into a designated hazardous waste container.

Wipe the area with a cloth dampened with a suitable solvent (e.g., isopropanol, ethanol),

followed by soap and water.

Place all cleanup materials into the hazardous waste container.

Major Spill (Outside of a fume hood, or a large quantity):

Evacuate all non-essential personnel from the immediate area.

Alert laboratory supervisor and emergency response personnel.

If safe to do so, close the doors to the area to contain any dust or vapors.

Do not attempt to clean up a major spill without appropriate respiratory protection and

training.

Diagram: Spill Response Decision Tree
This flowchart guides the user through the critical decisions during a chemical spill.
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Caption: Decision-making flowchart for chemical spill response.
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Section 6: Storage and Disposal
Proper storage and disposal are crucial for long-term safety and environmental protection.

Storage
Store in a tightly sealed container in a cool, dry, and well-ventilated area.[8][9]

Keep away from incompatible materials such as strong oxidizing agents, acids, and bases.

[8]

The storage area should be locked or otherwise secured to restrict access.[5]

Disposal
All waste, including the compound itself, contaminated cleanup materials, and empty

containers, must be disposed of as hazardous waste.

Do not dispose of this chemical down the drain or in regular trash.[5]

Follow all applicable local, state, and federal regulations for hazardous waste disposal.

Consult with your institution's Environmental Health and Safety (EHS) department for

specific guidance.[11]

References
PubChem. (n.d.). (1R,2R)-2-Amino-2,3-dihydro-1H-inden-1-ol. National Center for

Biotechnology Information. [Link]

PubChem. (n.d.). (1S,2R)-(-)-1-Amino-2-indanol. National Center for Biotechnology

Information. [Link]

PubChem. (n.d.). (1S,2S)-1-Amino-2-indanol. National Center for Biotechnology Information.

[Link]

Strategies for Accessing cis-1-Amino-2-Indanol. (2024, May 22). MDPI. [Link]

cis-1-Aminoindan-2-ol in Asymmetric Syntheses. (2018, November 2). PMC. [Link]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 13 Tech Support

https://www.fishersci.com/store/msds?partNumber=AAH3206614&productDescription=%281S2R%29-%28-%29-CIS-1-AMINO-2-I+25G&vendorId=VN00024248&countryCode=US&language=en
https://aksci.com/sds/J98294_SDS.pdf
https://www.fishersci.com/store/msds?partNumber=AAH3206614&productDescription=%281S2R%29-%28-%29-CIS-1-AMINO-2-I+25G&vendorId=VN00024248&countryCode=US&language=en
https://file.medchemexpress.com/batch_PDF/HY-W007401/1R-2S-1-Amino-2-indanol-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-W007401/1R-2S-1-Amino-2-indanol-SDS-MedChemExpress.pdf
https://store.apolloscientific.co.uk/storage/msds/OR350342_msds.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/10898857
https://pubchem.ncbi.nlm.nih.gov/compound/9866743
https://pubchem.ncbi.nlm.nih.gov/compound/6931156
https://www.mdpi.com/1420-3049/29/11/2422
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC6222791/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3189406?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safe Handling of Laboratory Equipment. (n.d.). University of Alberta. [Link]

(1R,2S)‐1‐Amino‐2,3‐dihydro‐1H‐inden‐2‐ol. (2016, December 1). ResearchGate. [Link]

Synthesis and pharmacological profiling of cis-1-amino-2-indanol derivatives as α-

glucosidase inhibitors. (2026, January 7). PMC. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. cis-1-Aminoindan-2-ol in Asymmetric Syntheses - PMC [pmc.ncbi.nlm.nih.gov]

2. Synthesis and pharmacological profiling of cis-1-amino-2-indanol derivatives as α-
glucosidase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

3. (1R,2R)-2-Amino-2,3-dihydro-1H-inden-1-ol | C9H11NO | CID 10898857 - PubChem
[pubchem.ncbi.nlm.nih.gov]

4. (1R,2R)-2-Amino-2,3-dihydro-1H-inden-1-ol AldrichCPR 94077-01-7 [sigmaaldrich.com]

5. file.medchemexpress.com [file.medchemexpress.com]

6. (1S,2S)-1-Amino-2-indanol | C9H11NO | CID 6931156 - PubChem
[pubchem.ncbi.nlm.nih.gov]

7. (1S,2R)-(-)-cis-1-Amino-2-indanol, 99% 250 mg | Buy Online | Thermo Scientific
Chemicals | Fisher Scientific [fishersci.com]

8. fishersci.com [fishersci.com]

9. aksci.com [aksci.com]

10. orgchemboulder.com [orgchemboulder.com]

11. store.apolloscientific.co.uk [store.apolloscientific.co.uk]

To cite this document: BenchChem. [Introduction: Navigating the Chemistry and Challenges
of a Key Chiral Building Block]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3189406/docs#introduction-navigating-the-chemistry-
and-challenges-of-a-key-chiral-building-block]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 12 / 13 Tech Support

https://www.ualberta.ca/agriculture-life-environment-sciences/about-us/afns-safety/safe-handling-of-lab-equipment.html
https://www.researchgate.net/publication/311634591_1R2S-1-Amino-23-dihydro-1H-inden-2-ol
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC10814676/
https://www.benchchem.com/product/b3189406?utm_src=pdf-custom-synthesis#bc-rfq
https://pmc.ncbi.nlm.nih.gov/articles/PMC6214626/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12770330/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12770330/
https://pubchem.ncbi.nlm.nih.gov/compound/1R_2R_-2-Amino-2_3-dihydro-1H-inden-1-ol
https://pubchem.ncbi.nlm.nih.gov/compound/1R_2R_-2-Amino-2_3-dihydro-1H-inden-1-ol
https://www.sigmaaldrich.com/US/en/product/aldrich/ph018269
https://file.medchemexpress.com/batch_PDF/HY-W007401/1R-2S-1-Amino-2-indanol-SDS-MedChemExpress.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/6931156
https://pubchem.ncbi.nlm.nih.gov/compound/6931156
https://www.fishersci.com/shop/products/1s-2r-cis-1-amino-2-indanol-99-thermo-scientific/AC315652500
https://www.fishersci.com/shop/products/1s-2r-cis-1-amino-2-indanol-99-thermo-scientific/AC315652500
https://www.fishersci.com/store/msds?partNumber=AAH3206614&productDescription=%281S2R%29-%28-%29-CIS-1-AMINO-2-I+25G&vendorId=VN00024248&countryCode=US&language=en
https://aksci.com/sds/J98294_SDS.pdf
https://www.orgchemboulder.com/SDS/2-Indanol;%204254-29-9.pdf
https://store.apolloscientific.co.uk/storage/msds/OR350342_msds.pdf
https://www.benchchem.com/product/b3189406/docs#introduction-navigating-the-chemistry-and-challenges-of-a-key-chiral-building-block
https://www.benchchem.com/product/b3189406/docs#introduction-navigating-the-chemistry-and-challenges-of-a-key-chiral-building-block
https://www.benchchem.com/product/b3189406/docs#introduction-navigating-the-chemistry-and-challenges-of-a-key-chiral-building-block
https://www.benchchem.com/product/b3189406/docs#introduction-navigating-the-chemistry-and-challenges-of-a-key-chiral-building-block
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3189406?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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